Cas no 2172557-49-0 (4-Ethoxybut-2-ynamide)

• Product Name: 4-Ethoxybut-2-ynamide
• CAS No: 2172557-49-0
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 5568416
• PubChem ID: 165592770
• Update Time: 2025-05-21

4-Ethoxybut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxybut-2-ynamide
• EN300-1653182
• 2172557-49-0
• 4-Ethoxybut-2-ynamide

• Inchi： 1S/C6H9NO2/c1-2-9-5-3-4-6(7)8/h2,5H2,1H3,(H2,7,8)
• InChI Key： UGTAGGPGLWGILV-UHFFFAOYSA-N
• SMILES： O(CC#CC(N)=O)CC

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-Ethoxybut-2-ynamide

4-Ethoxybut-2-ynamide: A Comprehensive Overview

The compound with CAS No. 2172557-49-0, commonly referred to as 4-Ethoxybut-2-ynamide, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications. This compound is a derivative of but-2-yne, with an ethoxy group attached at the fourth position and an amide functional group. Its structure makes it a valuable intermediate in the synthesis of various organic molecules, particularly in the pharmaceutical and materials science industries.

4-Ethoxybut-2-ynamide exhibits interesting chemical reactivity, primarily due to the presence of the triple bond in its structure. Recent studies have highlighted its ability to undergo alkyne metathesis reactions, which are pivotal in the construction of complex organic frameworks. This property has been leveraged in the development of novel materials with tailored electronic and mechanical properties. For instance, researchers have utilized 4-Ethoxybut-2-ynamide in the synthesis of conjugated polymers for advanced electronic devices.

The synthesis of 4-Ethoxybut-2-ynamide involves a multi-step process that typically begins with the preparation of but-2-yne derivatives. The introduction of the ethoxy group at the fourth position is achieved through nucleophilic substitution reactions, while the amide functional group is introduced via amidation techniques. These methods have been optimized in recent years to improve yield and purity, making 4-Ethoxybut-2-ynamide more accessible for large-scale applications.

In terms of physical properties, 4-Ethoxybut-2-ynamide is characterized by its low melting point and high thermal stability, which make it suitable for high-temperature applications. Its solubility in common organic solvents further enhances its utility in various chemical processes. Recent spectroscopic studies have provided deeper insights into its molecular structure, confirming the presence of strong hydrogen bonding interactions within the amide group.

The application of 4-Ethoxybut-2-ynamide extends beyond traditional organic synthesis. It has been employed as a precursor in the preparation of biodegradable polymers, which are increasingly sought after in sustainable materials science. Additionally, its role as a building block in medicinal chemistry has led to its incorporation into drug discovery programs targeting various therapeutic areas.

From an environmental perspective, 4-Ethoxybut-2-ynamide demonstrates moderate biodegradability under aerobic conditions, making it a more eco-friendly option compared to some other synthetic intermediates. However, further research is required to fully understand its long-term environmental impact and develop strategies for safe disposal.

In conclusion, 4-Ethoxybut-2-ynamide (CAS No. 2172557-49-0) stands as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity continue to drive innovative research and development efforts, positioning it as a key player in modern organic chemistry.